Cas no 2580219-72-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid
• CAS No: 2580219-72-1
• MF: C₂₃H₁₈N₄O₄
• MW: 414.413424968719
• CID: 5659911
• PubChem ID: 165890741
• Update Time: 2025-11-01

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580219-72-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• EN300-27732360
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid

• Inchi： 1S/C23H18N4O4/c1-27-21-17(11-25-27)20(18(10-24-21)22(28)29)26-23(30)31-12-19-15-8-4-2-6-13(15)14-7-3-5-9-16(14)19/h2-11,19H,12H2,1H3,(H,28,29)(H,24,26,30)
• InChI Key： ITYDIJNBQCABLQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CN=C2C=1C=NN2C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 414.13280507g/mol
• Monoisotopic Mass: 414.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 2580219-72-1)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS 2580219-72-1) has emerged as a compound of significant interest. This Fmoc-protected pyrazolopyridine derivative is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique structural features, including the 1-methyl-1H-pyrazolo[3,4-b]pyridine core and carboxylic acid functionality, make it a versatile building block for developing novel therapeutic agents.

The growing demand for high-purity pharmaceutical intermediates in 2024 has placed compounds like CAS 2580219-72-1 at the forefront of research. Scientists are particularly interested in its potential applications in kinase inhibitor development and targeted cancer therapies, aligning with current trends in personalized medicine. The Fmoc protecting group in this compound enables efficient solid-phase peptide synthesis (SPPS), addressing the pharmaceutical industry's need for reliable peptide coupling reagents.

Recent studies highlight the importance of pyrazolopyridine scaffolds in drug design, with particular attention to their bioisosteric properties and drug-like characteristics. The 5-carboxylic acid moiety in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid provides an excellent handle for further derivatization, making it valuable for creating structure-activity relationship (SAR) libraries. This aligns perfectly with current pharmaceutical industry priorities of accelerating hit-to-lead optimization processes.

From a synthetic chemistry perspective, the CAS 2580219-72-1 compound demonstrates excellent stability under standard laboratory conditions, with the Fmoc group providing necessary protection during multi-step syntheses. Its solubility profile in common organic solvents like DMF and DMSO makes it particularly useful for high-throughput screening applications. Researchers appreciate its compatibility with automated synthesis platforms, addressing the growing demand for scalable synthetic methodologies in drug development pipelines.

The analytical characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency crucial for pharmaceutical applications. Quality control parameters for this compound are strictly maintained to meet the stringent requirements of GMP-compliant synthesis, reflecting the pharmaceutical industry's increasing focus on quality by design (QbD) principles.

In the context of current research trends, this compound finds relevance in several hot topics including PROTAC technology, where its carboxylic acid group serves as an ideal linker attachment point. The pyrazolopyridine core also shows promise in the development of allosteric modulators for various biological targets. Furthermore, its application in DNA-encoded library (DEL) technology positions it as a valuable asset in modern drug discovery platforms.

The storage and handling of CAS 2580219-72-1 follow standard protocols for amino acid derivatives, typically requiring protection from moisture and storage at controlled temperatures. Its stability data and material safety information are thoroughly documented, providing researchers with essential guidance for laboratory use. The compound's structure-activity profile continues to be investigated in various biochemical contexts, particularly in relation to protein-protein interaction inhibitors.

From a commercial perspective, the availability of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid from multiple suppliers reflects its growing importance in the pharmaceutical intermediates market. Current pricing trends and supply chain dynamics for this specialty chemical indicate stable demand, particularly from research institutions and contract development organizations engaged in novel modality development.

Future research directions for this compound likely include exploration of its metabolic stability and pharmacokinetic properties, as well as investigation of its potential in bioconjugation strategies for antibody-drug conjugates (ADCs). The continued evolution of peptide therapeutics and fragment-based drug design approaches ensures ongoing relevance for this Fmoc-protected building block in medicinal chemistry applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS 2580219-72-1) represents a sophisticated chemical tool that bridges multiple disciplines in pharmaceutical research. Its unique structural features and versatile reactivity profile position it as a valuable asset in addressing current challenges in drug discovery and biopharmaceutical development, making it a compound worthy of continued investigation and application in cutting-edge research initiatives.